Correction: Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays
Chemical Communications Pub Date: 2018-06-06 DOI: 10.1039/C8CC90252F
Abstract
Correction for ‘Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays’ by Chia-Hua Wu et al., Chem. Commun., 2018, 54, 3512–3515.
Recommended Literature
- [1] Manufacturing pure cellulose films by recycling ionic liquids as plasticizers†
- [2] 1-Acetyl-t-3,t-4-isopropylidenedioxy-c-4-hydroxymethyl-r-2-methoxypyrrolidine: a branched-chain sugar with nitrogen as the ring hetero-atom
- [3] Back cover
- [4] Improvement of identification in the gas-liquid chromatographic analysis of agricultural samples for residues of some chlorinated pesticides. Part I. Improvement of resolution on single columns and application of the multi-column “spectrochromatogram”
- [5] Fluorinated bismuth alkoxides: from monomers to polymers and oxo-clusters†
- [6] Nitrogen-fixation catalyst based on graphene: every part counts†
- [7] Covalent triazine-based frameworks with cobalt-loading for visible light-driven photocatalytic water oxidation†
- [8] Diastereoselective alkylation reactions of 1-methylcyclohexa-2,5-diene-1-carboxylic acid†
- [9] Contents pages
- [10] Detection of ErbB2: nanotechnological solutions for clinical diagnostics
![Chemical Communications](https://scimg.chem960.com/usr/1/CC059091.jpg)